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Compound of Interest

Compound Name: Hesperetin 7-O-glucoside

Cat. No.: B135788

Hesperetin 7-O-glucoside: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hesperetin 7-O-glucoside, a flavonoid monoglucoside, is a naturally occurring compound
found predominantly in citrus fruits. As a glucoside of hesperetin, it exhibits a range of
biological activities that have garnered significant interest within the scientific community. This
technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, biological activities, and relevant experimental protocols for Hesperetin 7-O-
glucoside, tailored for researchers and professionals in drug development.

Chemical Structure and Identification

Hesperetin 7-O-glucoside is structurally characterized by a flavanone backbone (hesperetin)
linked to a glucose molecule at the 7-position via an O-glycosidic bond.
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Identifier

Value

IUPAC Name

(2S)-5-hydroxy-2-(3-hydroxy-4-
methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxy-2,3-

dihydrochromen-4-one[1]

SMILES

COC1=C(C=C(C=C1)
[C@@H]2CC(=0)C3=C(C=C(C=C302)0[C@H]
4--INVALID-LINK--CO)0)0">C@ @HO)0)O[1]

INChl Key

ADSYMQORONDIDD-ZJHVPRRPSA-N[1]

Molecular Formula

C22H24011[1]

CAS Number

31712-49-9[1]

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical and spectroscopic properties of Hesperetin 7-O-

glucoside is presented below.

Table 1: Physicochemical Properties of Hesperetin 7-O-glucoside
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Property Value Source
Molecular Weight 464.42 g/mol [2]
Melting Point 206-207 °C [3]
Boiling Point (Predicted) 807.1+65.0 °C [3]
pKa (Predicted) 7.16 £0.40 [3]
Soluble in DMSO (25 mg/mL),
DMF (5 mg/mL), Chloroform,
Dichloromethane, Ethyl
Solubility Acetate, Acetone. Enhanced [415]16]
solubility in 10% ethanol
compared to hesperidin and
hesperetin.
Appearance White to off-white powder [3]
UV Amax 286 nm [6]

Table 2: Spectroscopic Data for Hesperetin 7-O-glucoside

Spectroscopy

Data

12.04 (s, 1H), 9.11 (s, 1H), 6.94- 6.88 (m, 3H),
6.17-6.14 (m, 2H), 5.50 (dd, J = 12.2, 3.0 Hz,

1H-NMR (600 MHz, DMSO-d6) & (ppm) 1H), 5.00-4-96 (m, 1H), 3.78 (s, 3H), 3.66 (dd, J

= 11.0, 4.7 Hz, 1H), 3.32-3.27 (m, 2H), 3.25-
3.14 (m, 5H)

197.0, 165.3, 165.2, 162.6, 147.9, 146.4, 130.9,

13C-NMR (150 MHz, DMSO-d6) & (ppm) 117.8,114.1, 112.0, 103.3, 99.6, 99.5, 96.4,

95.5,78.5,77.1,76.2, 72.9, 69.4, 60.5, 55.7

Mass Spectrometry (m/z)

[M+Na]*: 486.9, [M+K]*: 502.9

Biological Activities and Signaling Pathways
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Hesperetin 7-O-glucoside exhibits a spectrum of biological activities, including anti-
inflammatory, antihypertensive, and antibacterial effects.

Anti-inflammatory Activity

Hesperetin 7-O-glucoside has been shown to possess potent anti-inflammatory properties. Its
mechanism of action involves the modulation of key inflammatory signaling pathways. A
primary target is the Nuclear Factor-kappa B (NF-kB) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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